Cas no 2886-33-1 (L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt)

• Product Name: L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt
• CAS No: 2886-33-1
• Molecular Formula: C₁₈H₁₉NO₄^.C₇H₈O₃S
• Molecular Weight: 485.54938
• MDL: MFCD00065188
• CID: 43527
• PubChem ID: 24869614

L-Aspartic Acid Dibenzyl Ester p-Toluenesulfonate Salt Properties

Names and Identifiers

• L-Aspartic acid dibenzyl ester 4-toluenesulfonate
• Dibenzyl (2S)-2-aminobutanedioate 4-toluenesulfonate
• L-Aspartic acid dibenzyl ester p-toluenesulfonate salt
• H-Asp(OBzl)-Obzl.TosOH
• H-Asp(OBzl)-OBzl·TosOH
• 1,4-Dibenzyl L-Aspartate p-Toluenesulfonate
• (S)-Dibenzyl 2-aminosuccinate 4-methylbenzenesulfonate
• H-Asp(OBzl)-OBzl · p-tosylate
• H-Asp(OBzl)-OBzl TosOH
• H-Asp(OBzl)-Obzl.Tos
• H-Asp(OBzl)-OBzl·TOS L-Aspartic acid dibenzyl ester tosylate
• H-ASP(OBZL)-OBZL•TOSOH
• L-Aspartic acid dibenzyl ester tosylate
• H-Asp(OBzl)-OBzl
• H-Asp(OBzl)-OBzl·Tos-OH
• L-Aspartic Acid 1,4-Dibenzyl Ester p-Toluenesulfonate
• L-Aspartic acid dibe
• L-Aspartic acid dibenzyl ester-p-toluenesulfonate
• L-aspatic acid dibenzyl ester toluene-p-sulfonate salt
• L-Asp-maleinimide
• TosOH
• AKOS015924128
• 2886-33-1
• 1,4-dibenzyl (2S)-2-aminobutanedioate; 4-methylbenzene-1-sulfonic acid
• AS-12248
• dibenzyl (S)-aspartate p-toluene-sulfonic acid salt
• L-Aspartic acid, dibenzyl ester p-toluenesulfonate
• L-Aspartic acid dibenzyl ester p-toluenesulfonate
• aspartic acid dibenzyl ester tosylate
• AKOS015895481
• dibenzyl (S)-aspartate p-toluenesulfonic acid salt
• CS-W014435
• l-aspartic acid dibenzyl ester p-tolue-nesulfonate
• J-300070
• dibenzyl (2S)-2-aminobutanedioate;4-methylbenzenesulfonic acid
• H-Asp(OBzl)-OBzl inverted exclamation mark currencyTosOH
• C2711
• Maybridge1_003976
• H-Asp(OBzl)-OBzl.Tos-OH
• L-Aspartic acid, bis(phenylmethyl) ester, 4-methylbenzenesulfonate
• I10544
• L-Aspartic acid dibenzyl ester p-toluenesulfonate salt, 98%
• HMS552M16
• AC-19187
• L-aspartic acid dibenzyl ester p-toluene sulfonic acid salt
• Asp(OBzl)-Obzl.TosOH
• HY-W013719
• Dibenzyl L-aspartate p-toluenesulfonate
• HLMUYZYLPUHSNV-NTISSMGPSA-N
• SCHEMBL5396953
• dibenzyl L-aspartate paratoluenesulfonate
• AM81638
• MFCD00065188

• MDL： MFCD00065188
• InChIKey： HLMUYZYLPUHSNV-NTISSMGPSA-N
• Inchi： InChI=1S/C18H19NO4.C7H8O3S/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,16H,11-13,19H2;2-5H,1H3,(H,8,9,10)/t16-;/m0./s1
• SMILES： C1=CC=C(C=C1)COC(=O)C[C@@H](C(=O)OCC2=CC=CC=C2)N.CC1=CC=C(C=C1)S(=O)(=O)O
• BRN： 3647510

Computed Properties

• Exact Mass: 485.150823g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 485.150823g/mol
• Monoisotopic Mass: 485.150823g/mol
• Topological Polar Surface Area: 141Ų
• Heavy Atom Count: 34
• Complexity: 580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 5.21340
• PSA: 141.37000
• Boiling Point: 455.3°C at 760 mmHg
• Melting Point: 157.0 to 161.0 deg-C
• Flash Point: 455.3 °C at 760 mmHg
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: 9 º (c=1 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters